4-Methyl-2-[(propan-2-yl)oxy]-1,3,2lambda~5~-dioxaphospholan-2-one

• CAS No.: 26964-05-6
• Molecular Formula: C6H13O4P
• Molecular Weight: 180.14 g/mol
• IUPAC Name: 4-methyl-2-propan-2-yloxy-1,3,2λ5-dioxaphospholane 2-oxide
• InChI: InChI=1S/C6H13O4P/c1-5(2)9-11(7)8-4-6(3)10-11/h5-6H,4H2,1-3H3
• InChI Key: DCRMNYPYWYJMRK-UHFFFAOYSA-N
• Canonical SMILES: CC1COP(=O)(O1)OC(C)C

Description

4-Methyl-2-[(propan-2-yl)oxy]-1,3,2lambda~5~-dioxaphospholan-2-one is a chemical compound known for its unique structure and properties. This compound belongs to the class of organophosphorus compounds, which are widely studied for their diverse applications in various fields such as chemistry, biology, and industry.

Preparation Methods

The synthesis of 4-Methyl-2-[(propan-2-yl)oxy]-1,3,2lambda~5~-dioxaphospholan-2-one involves several steps. One common method includes the reaction of 4-methyl-2-oxo-2H-chromen-7-yl with organic halides in the presence of a catalyst . The reaction conditions typically involve the use of solvents like acetone and reagents such as potassium carbonate at elevated temperatures . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for large-scale production.

Chemical Reactions Analysis

4-Methyl-2-[(propan-2-yl)oxy]-1,3,2lambda~5~-dioxaphospholan-2-one undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide and reducing agents such as sodium borohydride . The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield phosphonic acids, while reduction can produce phosphine oxides .

Scientific Research Applications

This compound has numerous applications in scientific research. In chemistry, it is used as a reagent for the synthesis of other organophosphorus compounds . In biology, it has been studied for its potential as an enzyme inhibitor, which could have implications for drug development . In the medical field, research has explored its use in developing new therapeutic agents . Industrially, it is utilized in the production of flame retardants and plasticizers .

Mechanism of Action

The mechanism of action of 4-Methyl-2-[(propan-2-yl)oxy]-1,3,2lambda~5~-dioxaphospholan-2-one involves its interaction with specific molecular targets. It can act as an inhibitor of certain enzymes by binding to their active sites, thereby preventing the enzymes from catalyzing their respective reactions . The pathways involved in its mechanism of action are complex and depend on the specific biological context in which the compound is used .

Comparison with Similar Compounds

4-Methyl-2-[(propan-2-yl)oxy]-1,3,2lambda~5~-dioxaphospholan-2-one can be compared with other similar organophosphorus compounds such as 2-Isopropoxy-4,4,5,5-tetramethyl-1,3,2-dioxaborolane . While both compounds share some structural similarities, this compound is unique in its specific applications and reactivity. Other similar compounds include various derivatives of coumarin, which also exhibit diverse biological activities .